3-Amino-2-methyl-N-propylbenzamide
Overview
Description
3-Amino-2-methyl-N-propylbenzamide is a chemical compound with the molecular formula C11H16N2O . It’s a type of benzamide, which is a significant class of amide compounds widely used in various industries .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring attached to an amide group. The benzene ring has a methyl group and an amino group attached to it .Physical And Chemical Properties Analysis
This compound has a molecular weight of 192.25754 . Like other amines, it can engage in hydrogen bonding with water .Scientific Research Applications
3-AMNPA is widely used in scientific research due to its ability to act as a substrate for various enzymes. It is often used as a model compound for studying enzyme-catalyzed reactions, such as hydrolysis, isomerization, and oxidation. It can also be used to study the structure and function of enzymes, as well as the mechanism of action of drugs. In addition, 3-AMNPA can be used to study the effects of drugs on cells, as well as the mechanism of action of drugs in the body.
Mechanism of Action
The mechanism of action of 3-AMNPA is not fully understood. However, it is believed that it acts as a substrate for various enzymes, which catalyze the hydrolysis, isomerization, and oxidation of the compound. In addition, 3-AMNPA can interact with other molecules, such as proteins, to form complexes that can affect the activity of enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-AMNPA are not fully understood. However, it has been shown to interact with various proteins, enzymes, and other molecules in the body. It has also been shown to affect the activity of enzymes, which can result in changes in the biochemical and physiological processes of the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-AMNPA in laboratory experiments is that it can act as a substrate for various enzymes and can be used to study the structure and function of enzymes. However, it is important to note that 3-AMNPA is a synthetic compound and can have toxic effects if used in high concentrations. Therefore, it is important to use 3-AMNPA in laboratory experiments with caution.
Future Directions
The potential future directions for 3-AMNPA include further research into its biochemical and physiological effects, as well as its mechanism of action. In addition, further research into its potential applications in drug development and drug delivery systems could be beneficial. Finally, research into the potential applications of 3-AMNPA in biotechnology and nanotechnology could provide new insights into its potential uses in the future.
properties
IUPAC Name |
3-amino-2-methyl-N-propylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-3-7-13-11(14)9-5-4-6-10(12)8(9)2/h4-6H,3,7,12H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASJNWPYIEHWCOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=C(C(=CC=C1)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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